Cas no 200400-14-2 (2-(Cyclohexylmethoxy)-1-ethanamine)

2-(Cyclohexylmethoxy)-1-ethanamine is a versatile organic compound with significant applications in pharmaceuticals and organic synthesis. Its cyclohexylmethyl group enhances solubility and stability, while the ethanamine backbone facilitates various chemical transformations. This compound offers high purity and is suitable for use in research and development of novel drugs and materials.
2-(Cyclohexylmethoxy)-1-ethanamine structure
200400-14-2 structure
Product Name:2-(Cyclohexylmethoxy)-1-ethanamine
CAS No:200400-14-2
MF:C9H19NO
MW:157.253262758255
CID:1070891
PubChem ID:23302932
Update Time:2025-07-20

2-(Cyclohexylmethoxy)-1-ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Cyclohexylmethoxy)-1-ethanamine
    • 2-(cyclohexylmethoxy)ethanamine
    • 200400-14-2
    • SCHEMBL8054826
    • AKOS011628095
    • EN300-1869811
    • 2-(Cyclohexylmethoxy)ethylamine
    • AYJJPHRJIYGNAJ-UHFFFAOYSA-N
    • 2-(cyclohexylmethoxy)ethan-1-amine
    • MDL: MFCD06246533
    • Inchi: 1S/C9H19NO/c10-6-7-11-8-9-4-2-1-3-5-9/h9H,1-8,10H2
    • InChI Key: AYJJPHRJIYGNAJ-UHFFFAOYSA-N
    • SMILES: O(CCN)CC1CCCCC1

Computed Properties

  • Exact Mass: 157.146664230g/mol
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 89.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 238.0±13.0 °C at 760 mmHg
  • Flash Point: 83.6±8.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Cyclohexylmethoxy)-1-ethanamine Security Information

2-(Cyclohexylmethoxy)-1-ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
014426-500mg
2-(Cyclohexylmethoxy)-1-ethanamine
200400-14-2
500mg
2941CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
014426-500mg
2-(Cyclohexylmethoxy)-1-ethanamine
200400-14-2
500mg
2941.0CNY 2021-07-13
TRC
C993353-5mg
2-(Cyclohexylmethoxy)-1-ethanamine
200400-14-2
5mg
$ 50.00 2022-06-06
TRC
C993353-10mg
2-(Cyclohexylmethoxy)-1-ethanamine
200400-14-2
10mg
$ 65.00 2022-06-06
TRC
C993353-50mg
2-(Cyclohexylmethoxy)-1-ethanamine
200400-14-2
50mg
$ 115.00 2022-06-06
Enamine
EN300-1869811-1g
2-(cyclohexylmethoxy)ethan-1-amine
200400-14-2
1g
$414.0 2023-09-18
Enamine
EN300-1869811-5g
2-(cyclohexylmethoxy)ethan-1-amine
200400-14-2
5g
$1199.0 2023-09-18
Enamine
EN300-1869811-10g
2-(cyclohexylmethoxy)ethan-1-amine
200400-14-2
10g
$1778.0 2023-09-18
Enamine
EN300-1869811-0.05g
2-(cyclohexylmethoxy)ethan-1-amine
200400-14-2
0.05g
$348.0 2023-09-18
Enamine
EN300-1869811-0.1g
2-(cyclohexylmethoxy)ethan-1-amine
200400-14-2
0.1g
$364.0 2023-09-18

Additional information on 2-(Cyclohexylmethoxy)-1-ethanamine

Professional Introduction to Compound with CAS No. 200400-14-2 and Product Name: 2-(Cyclohexylmethoxy)-1-ethanamine

2-(Cyclohexylmethoxy)-1-ethanamine, identified by its Chemical Abstracts Service (CAS) number 200400-14-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexylmethoxy substituent attached to an ethanamine backbone, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular design. The unique combination of functional groups in this compound makes it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents.

The structure of 2-(Cyclohexylmethoxy)-1-ethanamine exhibits a balance of lipophilicity and basicity, which are critical parameters in medicinal chemistry. The cyclohexylmethoxy moiety contributes to the compound's solubility and metabolic stability, while the ethanamine group provides a basic nitrogen center that can participate in hydrogen bonding interactions with biological targets. Such features are highly desirable in the design of small-molecule drugs, as they enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of compounds like 2-(Cyclohexylmethoxy)-1-ethanamine. Molecular modeling studies suggest that this molecule may exhibit favorable interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary docking simulations have indicated potential binding to enzymes implicated in inflammation and metabolic disorders. These findings align with the growing interest in developing targeted therapies for complex conditions.

In the context of drug development, the synthesis of 2-(Cyclohexylmethoxy)-1-ethanamine presents both challenges and opportunities. Traditional synthetic routes have been optimized to improve yield and purity, leveraging techniques such as catalytic hydrogenation and nucleophilic substitution reactions. Additionally, green chemistry principles have been applied to develop more sustainable methodologies, reducing waste and energy consumption during production. These efforts not only enhance efficiency but also align with global initiatives to promote environmentally responsible chemical manufacturing.

The biological activity of 2-(Cyclohexylmethoxy)-1-ethanamine has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of neurotransmitter systems, given its structural resemblance to known psychoactive compounds. While initial results are promising, further studies are needed to elucidate its mechanism of action and assess its therapeutic potential. The compound's ability to cross the blood-brain barrier remains a key focus area, as this property is often crucial for central nervous system (CNS) drugs.

Emerging research also highlights the role of 2-(Cyclohexylmethoxy)-1-ethanamine in interdisciplinary applications beyond traditional pharmaceuticals. For example, its unique chemical properties make it suitable for use as an intermediate in the synthesis of advanced materials, including liquid crystals and polymers with tailored functionalities. This dual utility underscores the versatility of this compound and its potential impact across multiple scientific domains.

The development of novel synthetic methodologies for 2-(Cyclohexylmethoxy)-1-ethanamine continues to be an active area of investigation. Innovations such as flow chemistry and biocatalysis offer promising avenues for improving production scalability while maintaining high standards of quality control. These advancements not only streamline the synthesis process but also open new possibilities for exploring derivatives with enhanced properties.

In conclusion, 2-(Cyclohexylmethoxy)-1-ethanamine (CAS No. 200400-14-2) represents a compound with significant potential across various fields of chemical research and application. Its structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable asset for drug discovery programs and material science initiatives. As research progresses, further insights into its biological activity and industrial utility are expected to emerge, reinforcing its importance in modern chemical science.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.